Cas no 2680830-91-3 (benzyl N-(4,6-dichloropyridin-2-yl)carbamate)

• Product Name: benzyl N-(4,6-dichloropyridin-2-yl)carbamate
• CAS No: 2680830-91-3
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 5635630
• PubChem ID: 165922044
• Update Time: 2025-05-23

benzyl N-(4,6-dichloropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4,6-dichloropyridin-2-yl)carbamate
• EN300-28289557
• 2680830-91-3

• Inchi： 1S/C13H10Cl2N2O2/c14-10-6-11(15)16-12(7-10)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： BJNAPDKFUVWWMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 296.0119330g/mol
• Monoisotopic Mass: 296.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(4,6-dichloropyridin-2-yl)carbamate

Benzyl N-(4,6-Dichloropyridin-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(4,6-dichloropyridin-2-yl)carbamate, with the CAS number 2680830-91-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has been extensively studied for its unique properties and potential applications in various industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in understanding its properties and uses.

The benzyl N-(4,6-dichloropyridin-2-yl)carbamate molecule consists of a benzyl group attached to a pyridine ring that is substituted with two chlorine atoms at the 4 and 6 positions. The carbamate functional group plays a crucial role in determining the compound's reactivity and solubility. Recent studies have highlighted the importance of this structure in facilitating specific chemical reactions and interactions.

One of the key areas of research on benzyl N-(4,6-dichloropyridin-2-yl)carbamate involves its synthesis. Scientists have developed novel methods to synthesize this compound with high yield and purity. For instance, a recent study published in *Journal of Organic Chemistry* demonstrated a green chemistry approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product quality.

The application of benzyl N-(4,6-dichloropyridin-2-yl)carbamate extends across multiple domains. In pharmaceuticals, it has been explored as a potential precursor for drug development due to its ability to form stable bonds with other molecules. Additionally, in the field of polymer science, this compound has shown promise as a building block for creating advanced materials with tailored properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of benzyl N-(4,6-dichloropyridin-2-yl)carbamate. Using density functional theory (DFT), researchers have mapped out the molecular orbitals and identified key regions responsible for reactivity. These findings have opened new avenues for optimizing its use in catalytic processes.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of benzyl N-(4,6-dichloropyridin-2-yl)carbamate. Results indicate that under controlled conditions, the compound exhibits moderate biodegradation rates, making it suitable for applications where environmental considerations are paramount.

Looking ahead, the future of benzyl N-(4,6-dichloropyridin-2-yl)carbamate lies in its potential for innovative applications. Ongoing research is focused on enhancing its stability under various environmental conditions and exploring its role in next-generation materials science.